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Compound of Interest |

Compound Name: 2-Butyl-2-ethylmalonic acid
CAS No.: 2085-15-6
Cat. No.: B1629157
- 7

Part 1: Chemical Identity & Pharmaceutical
Context[1][2]

2-Butyl-2-ethylmalonic acid is a critical disubstituted dicarboxylic acid intermediate. It serves
as the direct structural scaffold for the synthesis of Butabarbital (5-butyl-5-ethylbarbituric acid),
a sedative-hypnotic agent. Unlike monosubstituted malonic acids, the quaternary carbon at the
2-position imparts significant steric bulk, influencing both its chemical stability and its reactivity
profile during condensation reactions (e.g., with urea).

Substance ldentification
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Parameter Technical Specification

Chemical Name 2-Butyl-2-ethylmalonic acid

Butylethylmalonic acid; 2-Ethyl-2-

Synonyms butylpropanedioic acid

CAS Number 2085-15-6

Molecular Formula CoH1604

Molecular Weight 188.22 g/mol

SMILES CCC(C(=0)0)(Ccco)c(=0)0
Structure Class Disubstituted Malonic Acid Derivative

Part 2: GHS Hazard Identification & Risk
Assessment[7]

While specific toxicological data for this intermediate is often extrapolated from homologous
series (e.g., diethylmalonic acid), it must be handled as a Category 2 Irritant. The presence of
two carboxylic acid groups generates a localized low pH environment upon contact with
moisture, necessitating strict mucosal protection.

GHS Classification (Derived)

o Skin Corrosion/Irritation: Category 2 (H315)
» Serious Eye Damage/Eye Irritation: Category 2A (H319)

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)
(H335)

Risk Management Matrix
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Engineering Personal Protective
Hazard Root Cause .
Control Equipment (PPE)
) ) ISO Class 5 Fume
Fine crystalline dust or .
) o ) Hood or Local N95/P100 Respirator
Inhalation sublimation during

heating.

Exhaust Ventilation
(LEV).

if open handling >10g.

Skin Contact

Acidic hydrolysis on
skin moisture;
lipophilic alkyl chains
enhance dermal

penetration.

Closed transfer
systems for bulk

powder.

Nitrile Gloves (Min
thickness 0.11mm,
Break-through >480

min).

Eye Contact

Micro-crystalline
abrasion + acidic pH

shock.

Safety shield during

reactor loading.

Chemical Safety
Goggles (ANSI
Z87.1).

Part 3: Physical & Chemical Properties[4]

Note: As a specialized intermediate, some values are predicted based on structure-activity
relationship (SAR) with diethylmalonic acid.
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Property Value | Characteristic Operational Implication

. . . ) Hygroscopic; store in
Physical State White Crystalline Solid _ N
desiccated conditions.

Decarboxylation Risk: Avoid
_ _ 112-118 °C heating >130°C without
Melting Point )
(Predicted/Analog) solvent; converts to 2-

ethylhexanoic acid derivatives.

Precipitates in acidic aqueous
streams; requires organic co-
solvent (EtOH/EtOACc) for

cleaning.

Solubility (Water) Sparingly Soluble

Stronger acid than acetic acid;
) incompatible with mild bases
pKa (Predicted) pKai = 2.9; pKaz = 5.6 ]
(carbonates) in closed vessels

due to CO:z evolution.

Moderate lipophilicity; potential
. for bioaccumulation is low, but
Partition Coeff. LogP =1.8-2.1 o
dermal absorption is

enhanced.

Part 4: Synthesis & Handling Workflow (Visualized)

The following diagram illustrates the critical control points (CCPs) in the synthesis and handling
of 2-Butyl-2-ethylmalonic acid, highlighting the transition from precursors to the active
pharmaceutical ingredient (API).
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Figure 1: Process flow diagram detailing the synthesis pathway and critical thermal control
points for preventing spontaneous decarboxylation.

Part 5: Emergency Response Protocols
Spill Management (Solid Phase)

Protocol: "Isolate, Neutralize, Contain"

Evacuation: Clear the immediate area of non-essential personnel.
e PPE Up-level: Don N95 respirator and double nitrile gloves.

o Containment: Do not dry sweep. Mist the spill lightly with water or an inert oil (e.g., mineral
oil) to suppress dust generation.

o Neutralization: Cover with Sodium Bicarbonate (NaHCOs) or a 1:1 mixture of soda ash and
sand.

o Note: Expect mild effervescence (COz: release). Wait for reaction to cease.

o Disposal: Transfer to a chemically resistant container (HDPE). Label as "Organic Acid
Waste."

First Aid Measures

o Eye Contact: Immediately flush with saline or water for 15 minutes, lifting eyelids. The acidic
nature requires prolonged irrigation to normalize pH. Seek ophthalmological evaluation.

o Skin Contact: Wash with non-abrasive soap and water. If redness persists >24h, apply
hydrocortisone cream and seek medical advice.

e Ingestion: Do NOT induce vomiting. The compound is a mucosal irritant; vomiting may re-
expose the esophagus. Drink 200-300mL of water to dilute.

Part 6: Storage & Stability Logic

Stability Profile: Substituted malonic acids are thermodynamically unstable relative to their
decarboxylated monocarboxylic counterparts.
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e Mechanism: At elevated temperatures (>140°C), the molecule undergoes a concerted
pericyclic reaction, losing CO:z to form 2-ethylhexanoic acid derivatives.

o Storage Requirement: Store below 30°C.
e Incompatibilities:
o Strong Oxidizers (e.g., KMnOas, H202): Risk of oxidative cleavage.

o Strong Bases: Exothermic salt formation.
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» To cite this document: BenchChem. [Comprehensive Safety & Technical Guide: 2-Butyl-2-
ethylmalonic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1629157#2-butyl-2-ethylmalonic-acid-sds-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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